N-(4-acetylphenyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H12N2O3/c1-8-7-12(15-18-8)13(17)14-11-5-3-10(4-6-11)9(2)16/h3-7H,1-2H3,(H,14,17)
• InChI Key: TVFYXCWAOYOHNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol

Description

N-(4-acetylphenyl)-5-methylisoxazole-3-carboxamide (NAMC) is an organic compound with a wide range of scientific applications. It is an important compound in the field of organic chemistry and has been used in various scientific research studies. NAMC has been used in the synthesis of other compounds, as a reagent for organic reactions, and as a tool for studying the structure and function of proteins. In addition, NAMC has been used in the study of biochemical and physiological effects of drugs, as well as in the development of new drugs.

Scientific Research Applications

Synthesis and Structural Analysis

N-(4-acetylphenyl)-5-methylisoxazole-3-carboxamide and its derivatives have been explored in various synthetic and structural studies. For instance, Martins et al. (2002) reported the one-pot synthesis of 3-methylisoxazole-5-carboxamides, showcasing the versatility of isoxazole derivatives in organic synthesis (Martins et al., 2002). Similarly, Polo-Cuadrado et al. (2021) detailed the crystalline structure of a related compound, highlighting the importance of such analyses in understanding the physical and chemical properties of these molecules (Polo-Cuadrado et al., 2021).

Catalysis and Chemical Reactions

In the realm of catalysis and novel chemical reactions, the use of isoxazole derivatives has been notable. Pasunooti et al. (2015) demonstrated the utility of 5-methylisoxazole-3-carboxamide in palladium-catalyzed C(sp(3))-H bond activation, a key reaction in the synthesis of various compounds, including amino acids (Pasunooti et al., 2015).

Pharmacological Applications

While avoiding specifics on dosage and side effects, it's noteworthy that isoxazole derivatives have been investigated for their potential pharmacological properties. For instance, Jackson et al. (2012) studied the anticonvulsant activity of certain isoxazole compounds, indicating their potential therapeutic applications (Jackson et al., 2012).

Herbicidal and Antitumor Activity

Research by Kudo et al. (1999) and Atta et al. (2021) indicates that certain isoxazole derivatives exhibit herbicidal and anticancer activities, respectively. These studies highlight the broad spectrum of applications that these compounds can have in different fields (Kudo et al., 1999), (Atta et al., 2021).